Cas no 158243-61-9 (Butanamide, N-methoxy-N,2-dimethyl-)

• Product Name: Butanamide, N-methoxy-N,2-dimethyl-
• CAS No: 158243-61-9
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 1336361
• PubChem ID: 11182675
• Update Time: 2025-05-23

Butanamide, N-methoxy-N,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-methoxy-N,2-dimethyl-
• N-methoxy-N,2-dimethylbutanamide
• MFCD14707557
• SCHEMBL6117338
• KAKOWMZZDIZSTD-UHFFFAOYSA-N
• 158243-61-9
• AKOS009129794

• Inchi： 1S/C7H15NO2/c1-5-6(2)7(9)8(3)10-4/h6H,5H2,1-4H3
• InChI Key： KAKOWMZZDIZSTD-UHFFFAOYSA-N
• SMILES： O(C)N(C)C(C(C)CC)=O

Computed Properties

• Exact Mass: 145.11035
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives

Additional information on Butanamide, N-methoxy-N,2-dimethyl-

Butanamide, N-methoxy-N,2-dimethyl- (CAS No. 158243-61-9): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Butanamide, N-methoxy-N,2-dimethyl-, identified by its CAS number 158243-61-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the amide class of molecules, characterized by its structural motif of a carbonyl group (C=O) bonded to a nitrogen atom (N), which is further connected to an alkyl or aryl group. The specific substitution pattern in Butanamide, N-methoxy-N,2-dimethyl-, with methoxy and dimethyl groups attached to the nitrogen atom, imparts unique chemical properties that make it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of Butanamide, N-methoxy-N,2-dimethyl- (CAS No. 158243-61-9) can be represented as follows: CH₃CH₂CON(CH₃)₂OCH₃. This configuration results in a molecule with a balance of lipophilic and hydrophilic regions, making it soluble in both organic solvents and aqueous media to varying degrees. The presence of the methoxy group (-OCH₃) enhances the compound's ability to participate in hydrogen bonding interactions, while the dimethyl groups (-CH₃) contribute to its steric bulk and influence its electronic properties.

In recent years, Butanamide, N-methoxy-N,2-dimethyl- has been explored for its potential applications in pharmaceutical research. Its unique structural features make it a valuable building block for the synthesis of more complex molecules. For instance, the amide functionality can be readily modified through various chemical reactions such as hydrolysis, amidation, or coupling reactions with other pharmacophores. This flexibility has led to its use in the development of novel drug candidates targeting various therapeutic areas.

One of the most promising applications of Butanamide, N-methoxy-N,2-dimethyl- is in the field of central nervous system (CNS) drug discovery. Research has shown that amide derivatives can modulate neurotransmitter activity and have potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The methoxy and dimethyl substituents in Butanamide, N-methoxy-N,2-dimethyl- may influence its ability to cross the blood-brain barrier, making it an attractive scaffold for designing CNS-active compounds.

Emerging studies also highlight the role of Butanamide, N-methoxy-N,2-dimethyl- in oncology research. Amide-based compounds have been investigated for their ability to inhibit key enzymes involved in cancer cell proliferation and survival. The structural features of this compound may allow it to interact with target proteins in cancer cells, leading to the development of novel antitumor agents. Preliminary computational studies suggest that modifications to the methoxy and dimethyl groups could enhance binding affinity and selectivity against specific cancer-related targets.

The synthesis of Butanamide, N-methoxy-N,2-dimethyl- (CAS No. 158243-61-9) involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on appropriately substituted butanamides followed by functional group interconversions. Advances in catalytic methods have also enabled more efficient synthesis pathways, reducing the environmental impact and cost associated with its production.

In addition to its pharmaceutical applications, Butanamide, N-methoxy-N,2-dimethyl- has found utility in material science and agrochemical research. Its ability to form stable complexes with metal ions makes it a potential candidate for use in coordination chemistry and catalysis. Furthermore, derivatives of this compound have been explored as intermediates in the synthesis of pesticides and herbicides due to their bioactive properties.

The safety profile of Butanamide, N-methoxy-N,2-dimethyl- is another critical aspect that has been studied extensively. While preliminary toxicological assessments suggest that this compound is generally well-tolerated at moderate concentrations, further studies are needed to evaluate its long-term effects. Researchers are focusing on understanding its metabolic pathways and potential interactions with biological systems to ensure safe usage in both laboratory and industrial settings.

The future direction of research on Butanamide, N-methoxy-N,2-dimethyl- (CAS No. 158243-61-9) is likely to expand into new frontiers such as drug delivery systems and nanotechnology. The unique properties of this compound make it an ideal candidate for developing novel formulations that enhance drug solubility and bioavailability. Additionally, its potential role in nanocarrier systems could revolutionize how therapeutic agents are administered.

In conclusion, Butanamide, N-methoxy-N,2-dimethyl-, identified by CAS No. 158243-61-9, is a multifaceted compound with significant potential across multiple scientific disciplines. Its structural versatility allows for diverse applications ranging from pharmaceuticals to material science. As research continues to uncover new uses for this compound، it is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.